Cas no 2166192-93-2 ((2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid
• CAS No: 2166192-93-2
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5106100
• Update Time: 2026-03-03

(2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid
• Cyclohexanepropanoic acid, α-amino-4,4-difluoro-, (αR)-

• Inchi： 1S/C9H15F2NO2/c10-9(11)3-1-6(2-4-9)5-7(12)8(13)14/h6-7H,1-5,12H2,(H,13,14)/t7-/m1/s1
• InChI Key： LXHJNUVCXGOEQF-SSDOTTSWSA-N
• SMILES： C(C1CCC(F)(F)CC1)[C@@H](N)C(=O)O

Additional information on (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid

(2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid (CAS No. 2166192-93-2): An Overview of a Promising Amino Acid Derivative

(2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid (CAS No. 2166192-93-2) is a novel amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications due to its distinct pharmacological properties.

The chemical structure of (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid is noteworthy for its incorporation of a 4,4-difluorocyclohexyl group. This substitution imparts specific conformational and electronic properties that can influence the compound's biological activity and pharmacokinetic behavior. The presence of the fluorine atoms in the cyclohexyl ring enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug development.

Recent studies have explored the potential of (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the glutamate and GABA receptors, which are implicated in conditions like epilepsy and anxiety disorders. The ability to fine-tune these receptor interactions may lead to the development of more effective and targeted therapies.

In addition to its potential in neurology, (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid has also been extensively studied. Its enhanced lipophilicity facilitates better absorption and distribution in tissues, while the presence of the difluorocyclohexyl group contributes to increased metabolic stability. These properties make it an attractive candidate for oral administration and long-term therapeutic use.

Furthermore, the safety profile of (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid has been evaluated in preclinical models. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid (CAS No. 2166192-93-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its full potential, paving the way for innovative treatments in various medical fields.